Cas no 1343403-10-0 (Epoxymicheliolide)

• Product Name: Epoxymicheliolide
• CAS No: 1343403-10-0
• Molecular Formula: C₁₅H₂₀O₄
• Molecular Weight: 264.3169
• CID: 1066674

Epoxymicheliolide Properties

Names and Identifiers

• (1aS,3aS,6aS,6bS,7R,9aR)-7-Hydroxy-1a,7-dimethyl-4-methyleneoctahydro-1aH-oxireno[2',3':8,8a]azuleno[4,5-b]furan-5(6aH)-one
• 1H-​Oxireno[8,​8a]​azuleno[4,​5-​b]​furan-​5(6H)​-​one, octahydro-​3-​hydroxy-​3,​8a-​dimethyl-​6-​methylene-​, (3R,​3aS,​3bS,​6aS,​8aS,​9aR)​-
• 1β,10β-Epoxymicheliolide
• Epoxy Costuslactone
• Epoxymicheliolide
• the derivative 1 of parthenolide
• Epoxy costus lactone
• BCP10261
• Mesatlantin C

• InChIKey： IFWNFKWDSMXFLK-NCWRXGJMSA-N
• Inchi： 1S/C15H20O4/c1-8-9-4-5-14(3)15(19-14)7-6-13(2,17)11(15)10(9)18-12(8)16/h9-11,17H,1,4-7H2,2-3H3/t9-,10-,11-,13+,14-,15+/m0/s1
• SMILES： O1[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]3([H])C(=C([H])[H])C(=O)O[C@]3([H])[C@@]3([H])[C@@](C([H])([H])[H])(C([H])([H])C([H])([H])[C@]123)O[H]

Computed Properties

• Exact Mass: 264.136159g/mol
• Surface Charge: 0
• XLogP3: 1.2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 264.136159g/mol
• Monoisotopic Mass: 264.136159g/mol
• Topological Polar Surface Area: 59.1Ų
• Heavy Atom Count: 19
• Complexity: 500
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 264.32

Experimental Properties

• LogP: 1.56670
• PSA: 59.06000
• Solubility: Dissolution (40 g/l) (25 º C),
• Color/Form: Powder
• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Miscellaneous
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Sesquiterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpene lactones